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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentan-1-ol

Cat. No.: B1200053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available technical information on 2-
Ethyl-4-methylpentan-1-ol. It is intended for informational purposes for a scientific audience.

Notably, there is a significant lack of published research regarding its specific applications,

biological activity, and detailed experimental protocols within the fields of drug development

and life sciences.

Introduction
2-Ethyl-4-methylpentan-1-ol, identified by the CAS number 106-67-2, is a branched-chain

primary alcohol.[1][2] Structurally, it is an eight-carbon alcohol, a member of the C8 chemical

class.[3] While it has applications in various industrial processes, its role and activity in

biological systems and pharmaceutical development are not well-documented in scientific

literature. This guide consolidates the available physicochemical, safety, and limited

toxicological data for this compound.

Physicochemical Properties
The fundamental physicochemical properties of 2-Ethyl-4-methylpentan-1-ol are summarized

in the table below. This data is essential for its handling, formulation, and analytical

characterization.
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Property Value Reference(s)

CAS Number 106-67-2 [1][2]

Molecular Formula C₈H₁₈O [1]

Molecular Weight 130.23 g/mol [4]

IUPAC Name 2-ethyl-4-methylpentan-1-ol [4]

Synonyms
2-Ethyl-4-methyl-1-pentanol, 2-

Ethylisohexanol
[1]

Appearance Colorless liquid/Oil [5]

Boiling Point 176.5 °C [5]

Melting Point -61.15 °C (estimate) [5]

Density 0.8260 g/cm³ [5]

Solubility

Soluble in chloroform and

methanol. Limited solubility in

water.

[5]

Refractive Index 1.4270 [5]

pKa 15.05 ± 0.10 (Predicted) [5]

LogP 1.812 (estimate) [5]

Safety and Hazard Information
2-Ethyl-4-methylpentan-1-ol is classified as a hazardous substance. The GHS classification

and associated precautionary statements are crucial for its safe handling in a laboratory

setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10367351/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9934016.htm
https://pubmed.ncbi.nlm.nih.gov/10367351/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-4-methylpentanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-4-methylpentanol
https://pubmed.ncbi.nlm.nih.gov/10367351/
https://m.chemicalbook.com/ProductChemicalPropertiesCB9934016_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9934016_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9934016_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9934016_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9934016_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9934016_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9934016_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9934016_EN.htm
https://www.benchchem.com/product/b1200053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Skin Irritation,

Category 2
GHS07 Warning

H315: Causes skin

irritation

Eye Irritation,

Category 2
GHS07 Warning

H319: Causes serious

eye irritation

Acute Toxicity,

Inhalation, Category 4
GHS07 Warning

H332: Harmful if

inhaled

Specific target organ

toxicity — single

exposure, Category 3

GHS07 Warning
H335: May cause

respiratory irritation

Data sourced from PubChem and other chemical safety databases.[4][6]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P312, P321, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Toxicological and Metabolic Profile
Detailed toxicological and metabolic studies specifically on 2-Ethyl-4-methylpentan-1-ol are

scarce in the available literature. However, general toxicological principles for aliphatic alcohols

can provide some insight.

Aliphatic alcohols are known to be metabolized in the liver primarily by alcohol dehydrogenase

to their corresponding aldehydes, which are then further oxidized to carboxylic acids by

aldehyde dehydrogenase.[7] These metabolites can contribute to the overall toxicity of the

parent alcohol.[7] The toxicity of straight-chain primary alcohols has been shown to correlate

with their carbon chain length.[1] Some studies on branched-chain alcohols suggest their

metabolism can yield a variety of metabolites, some of which may be toxic.

One study on the toxic effects of various aliphatic alcohols in perfused rat liver indicated that

alcohol-induced hepatotoxicity is likely due to membrane damage caused by the solvent

properties of the alcohols.[1] Another source suggests that 2-Ethyl-4-methylpentan-1-ol has
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been shown to have toxic effects in test animals at high doses but does not cause acute

toxicities in rats at lower doses.[3]

A conceptual diagram of the general metabolic pathway for primary alcohols is presented

below.

Conceptual Metabolic Pathway of Primary Alcohols

2-Ethyl-4-methylpentan-1-ol
(Primary Alcohol)

2-Ethyl-4-methylpentanal
(Aldehyde)

Alcohol Dehydrogenase

2-Ethyl-4-methylpentanoic Acid
(Carboxylic Acid)

Aldehyde Dehydrogenase

Further Metabolism
(e.g., CO2 + H2O)

Various Enzymes

Click to download full resolution via product page

Caption: General metabolic conversion of a primary alcohol.

Applications and Experimental Use
The documented applications of 2-Ethyl-4-methylpentan-1-ol are primarily in non-

pharmaceutical fields. It has been identified as a volatile chemical that can be used in the

diagnosis of ratoon stunting disease in sugarcane.[2] There is a notable absence of published

studies detailing its use as a solvent in drug formulations, as a starting material in the synthesis

of active pharmaceutical ingredients, or as a tool compound in biological research.
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While a detailed experimental protocol for the synthesis of the corresponding aldehyde, 2-ethyl-

4-methylpentanal, via a crossed aldol condensation is available, a specific and detailed

protocol for the synthesis of 2-Ethyl-4-methylpentan-1-ol itself is not readily found in the

searched literature.[8] Similarly, detailed and validated analytical methods for its quantification

in biological matrices are not specifically described, though general methods for aldehyde

analysis, which could potentially be adapted, are available.

Conclusion
2-Ethyl-4-methylpentan-1-ol is a branched-chain primary alcohol with well-defined

physicochemical properties and established hazard classifications. However, for professionals

in drug development and life sciences research, there is a significant information gap. The lack

of data on its biological activity, pharmacokinetic and pharmacodynamic profiles, and specific

experimental applications in these fields suggests that it is not a compound of high interest in

current pharmaceutical research. Further investigation would be required to ascertain any

potential utility in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Ethyl-4-methylpentan-1-ol (CAS: 106-67-2): A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200053#2-ethyl-4-methylpentan-1-ol-cas-number-
106-67-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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